Cas no 766-40-5 (3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one)

3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one Properties

Names and Identifiers

• 3,4-Dichloro-5-hydroxyfuran-2(5H)-one
• 2(5H)-Furanone,3,4-dichloro-5-hydroxy-
• 3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one
• 3,4-dichloro-5-hydroxy-5H-furan-2-one
• 766-40-5
• AS-31848
• 3,4-(Dichloro)-5-hydroxy-2(5H)-furanone
• FT-0698947
• A922870
• MFCD00272415
• NIOSH/LU3494000
• EINECS 212-166-3
• BCP15691
• Mucochloric acid lactone
• NS00041697
• SB61342
• 2(5H)-Furanone, 3,4-dichloro-5-hydroxy-
• CCRIS 3407
• NSC 179787
• 3,4-Dichloro-5-hydroxy-2(5H)-furanone
• NSC-179787
• CHEMBL1173058
• AM804336
• SCHEMBL1010785
• LU34940000
• mucochlorsaure
• DTXSID20273936
• 3,4-dichloro-2-hydroxy-2H-furan-5-one
• AKOS000121238
• CS-0037410
• 2(5H)-Furanone,4-dichloro-5-hydroxy-
• NSC179787
• 2(5H)-Furanone, 3,4-dichloro-5-hydroxy-; Crotonic acid, 2,3-dichloro-4,4-dihydroxy-, ?-lactone (7CI,8CI); 3,4-Dichloro-5-hydroxy-2(5H)-furanone; 5-Hydroxy-3,4-dichloro-2-(5H)-furanone; Mucochloric acid lactone; NSC 179787
• AKOS016843438
• EN300-21576
• STK802150
• DA-02970
• BBL011015
• +Expand

• MDL： MFCD00272415
• InChIKey： ZAKLKBFCSHJIRI-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H2Cl2O3/c5-1-2(6)4(8)9-3(1)7/h3,7H
• SMILES： C1(=C(C(=O)OC1O)Cl)Cl

Computed Properties

• Exact Mass: 167.93800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 167.938
• Heavy Atom Count: 9
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 0.55080
• PSA: 46.53000
• Refractive Index: 1.572
• Boiling Point: 367.2°C at 760 mmHg
• Flash Point: 100°C
• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.79

3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one Security Information

• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C
• Signal Word：Warning

3,4-dichloro-5-hydroxy-2,5-dihydrofuran-2-one Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%